Cas no 2679928-81-3 (rac-(2R,3S)-2-[(2,2,2-trifluoroacetamido)methyl]oxolane-3-carboxylic acid)

• Product Name: rac-(2R,3S)-2-[(2,2,2-trifluoroacetamido)methyl]oxolane-3-carboxylic acid
• CAS No: 2679928-81-3
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 6509441
• PubChem ID: 165907897
• Update Time: 2025-05-19

rac-(2R,3S)-2-[(2,2,2-trifluoroacetamido)methyl]oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277075
• rac-(2R,3S)-2-[(2,2,2-trifluoroacetamido)methyl]oxolane-3-carboxylic acid
• 2679928-81-3

• Inchi： 1S/C8H10F3NO4/c9-8(10,11)7(15)12-3-5-4(6(13)14)1-2-16-5/h4-5H,1-3H2,(H,12,15)(H,13,14)/t4-,5-/m1/s1
• InChI Key： DNXFTSUZYYJGGB-RFZPGFLSSA-N
• SMILES： FC(C(NC[C@@H]1[C@H](C(=O)O)CCO1)=O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(2R,3S)-2-[(2,2,2-trifluoroacetamido)methyl]oxolane-3-carboxylic acid

rac-(2R,3S)-2-[(2,2,2-trifluoroacetamido)methyl]oxolane-3-carboxylic acid: A Comprehensive Overview

The compound rac-(2R,3S)-oxolane-3-carboxylic acid with a trifluoroacetamido substituent at the 2-position is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. Its CAS number, 26799-81-3, uniquely identifies it within the chemical database community. This compound has garnered attention due to its unique structural features and promising applications in drug design and development.

The molecular structure of rac-(2R,3S)-oxolane-3-carboxylic acid is characterized by a five-membered ring system (i.e., oxolane or tetrahydrofuran derivative) with a carboxylic acid group at the 3-position and a trifluoroacetamido-substituted methyl group at the 2-position. The stereochemistry at the 2R and 3S positions plays a critical role in determining its physical properties and biological activity. Recent studies have highlighted its potential as a precursor for more complex molecules or as an intermediate in organic synthesis.

In terms of synthesis, rac-(2R,3S)-oxolane-3-carboxylic acid can be prepared through various routes, including ring-opening reactions of cyclic esters or lactones followed by functional group transformations. The introduction of the trifluoroacetamido group enhances the molecule's stability and bioavailability, making it an attractive candidate for pharmaceutical applications. Researchers have explored its use in designing prodrugs and drug delivery systems due to its ability to modulate pharmacokinetic profiles.

The biological activity of this compound has been a subject of extensive research. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes or receptors, suggesting its role in treating conditions such as inflammation or neurodegenerative diseases. Moreover, its trifluoroacetamido group contributes to increased lipophilicity and improved permeability across biological membranes, which are desirable traits for drug candidates.

In addition to its pharmacological applications, rac-(2R,3S)-oxolane-3-carboxylic acid has found utility in materials science. Its unique structure allows for the formation of self-assembled monolayers or nanocomposites with tailored properties. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative in organic synthesis processes.

The integration of computational chemistry tools has further enhanced our understanding of rac-(2R,3S)-oxolane-3-carboxylic acid's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, enabling the prediction of its behavior in different chemical environments. These computational studies complement experimental findings and pave the way for rational drug design.

In conclusion, rac-(2R,3S)-oxolane-3-carboxylic acid is a versatile compound with multifaceted applications across various scientific disciplines. Its unique stereochemistry and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new facets of this molecule's potential, it is poised to play an increasingly significant role in advancing modern science and technology.